2-(2-amino-9H-fluorene-9-carbonyl)oxyethyl-diethylazanium;chloride

• CAS No.: 63918-44-5
• Molecular Formula: C20H25ClN2O2
• Molecular Weight: 360.9 g/mol
• IUPAC Name: 2-(2-amino-9H-fluorene-9-carbonyl)oxyethyl-diethylazanium;chloride
• InChI: InChI=1S/C20H24N2O2.ClH/c1-3-22(4-2)11-12-24-20(23)19-17-8-6-5-7-15(17)16-10-9-14(21)13-18(16)19;/h5-10,13,19H,3-4,11-12,21H2,1-2H3;1H
• InChI Key: WWNKRYMNNRLGOW-UHFFFAOYSA-N
• Canonical SMILES: CC[NH+](CC)CCOC(=O)C1C2=CC=CC=C2C3=C1C=C(C=C3)N.[Cl-]

Description

2-(2-amino-9H-fluorene-9-carbonyl)oxyethyl-diethylazanium;chloride is a complex organic compound with a unique structure that includes a fluorene backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-amino-9H-fluorene-9-carbonyl)oxyethyl-diethylazanium;chloride typically involves multiple steps. One common method starts with the preparation of 9H-fluorene-9-carbonyl chloride, which is then reacted with 2-aminoethanol to form the intermediate 2-(2-amino-9H-fluorene-9-carbonyl)oxyethylamine. This intermediate is further reacted with diethylamine to yield the final product .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but they likely involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(2-amino-9H-fluorene-9-carbonyl)oxyethyl-diethylazanium;chloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the conditions and reagents used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are crucial for determining the outcome of these reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield different fluorene derivatives, while substitution reactions could introduce new functional groups into the molecule.

Scientific Research Applications

2-(2-amino-9H-fluorene-9-carbonyl)oxyethyl-diethylazanium;chloride has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound can be used in studies involving enzyme interactions and protein modifications.

Industry: It may be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-(2-amino-9H-fluorene-9-carbonyl)oxyethyl-diethylazanium;chloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and affecting various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

9-Methyl-9H-fluorene-9-carbonyl chloride: Similar in structure but with different functional groups.

9H-Fluorene-9-carbonyl chloride: Another related compound with a similar backbone.

Uniqueness

What sets 2-(2-amino-9H-fluorene-9-carbonyl)oxyethyl-diethylazanium;chloride apart is its unique combination of functional groups, which allows it to participate in a wide range of chemical reactions and applications. Its versatility makes it a valuable compound in various fields of research and industry .